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Compound of Interest

Compound Name: Propyl cyclohexanecarboxylate

CAS No.: 6739-34-0

Cat. No.: B8786021

Get Quote

An In-depth Technical Guide to the Molecular Structure of Propyl Cyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Propyl cyclohexanecarboxylate (CAS No. 6739-34-0) is an ester characterized by a propyl

group attached to a cyclohexanecarboxylate moiety.[1][2][3] This guide provides a

comprehensive technical overview of its molecular structure, synthesis, and spectroscopic

characterization. It is intended for professionals in research and development who require a

detailed understanding of this compound's physicochemical properties and the methodologies

for its synthesis and structural verification. This document synthesizes information from

established chemical databases and relevant literature to offer field-proven insights and self-

validating protocols.

Chemical Identity and Physicochemical Properties
Propyl cyclohexanecarboxylate is systematically named under IUPAC nomenclature and

possesses a molecular formula of C₁₀H₁₈O₂.[2][4] The molecule consists of a saturated six-
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membered cyclohexane ring bonded to a carboxylate group, which is, in turn, esterified with a

propan-1-ol. The three-dimensional structure favors an equatorial position for the bulky

propylcarboxy group on the cyclohexane ring to minimize steric hindrance.

Molecular Identifiers
IUPAC Name: propyl cyclohexanecarboxylate[2]

CAS Number: 6739-34-0[1][2][4]

Molecular Formula: C₁₀H₁₈O₂[1][2][4]

Canonical SMILES: CCCOC(=O)C1CCCCC1[1][2]

InChIKey: UBEVLTHYAFYOEU-UHFFFAOYSA-N[2][4]

Physicochemical Data
The physical and chemical properties of propyl cyclohexanecarboxylate are summarized in

the table below. These parameters are critical for predicting its behavior in various solvents, its

volatility, and its suitability for specific applications.

Property Value Unit Source

Molecular Weight 170.25 g/mol [1][4][5]

Boiling Point 214.9 °C (at 760 mmHg) [1]

Density 0.961 g/cm³ [1]

Flash Point 78 °C [1]

Refractive Index 1.4486 (estimate) [1]

LogP 2.52 - 3.1 [1][4]

Hydrogen Bond

Acceptor Count
2 [1]

Rotatable Bond Count 4 [1]
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Synthesis of Propyl Cyclohexanecarboxylate
The most direct and common method for synthesizing propyl cyclohexanecarboxylate is

through the Fischer-Speier esterification.[6][7] This acid-catalyzed reaction involves the

condensation of a carboxylic acid (cyclohexanecarboxylic acid) with an alcohol (n-propanol).

The Fischer Esterification Mechanism
The reaction proceeds via a nucleophilic acyl substitution mechanism. The acid catalyst

(typically concentrated H₂SO₄ or p-TsOH) protonates the carbonyl oxygen of the carboxylic

acid, thereby activating the carbonyl carbon for nucleophilic attack by the alcohol.[8][9] The

resulting tetrahedral intermediate undergoes a series of proton transfers to form a good leaving

group (water), which is subsequently eliminated to yield the protonated ester. A final

deprotonation step regenerates the acid catalyst and provides the final ester product.[8]

The reaction is an equilibrium process. To drive it towards the formation of the ester, Le

Châtelier's Principle is applied, typically by using an excess of one reactant (usually the less

expensive alcohol) or by removing water as it is formed, often through azeotropic distillation.[7]

[8]

Visualization of Synthesis Workflow
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Caption: Fischer Esterification workflow for propyl cyclohexanecarboxylate.
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Experimental Protocol
This protocol describes a laboratory-scale synthesis yielding propyl cyclohexanecarboxylate.

Apparatus Setup: Assemble a reflux apparatus consisting of a round-bottom flask, a

condenser, and a heating mantle. If water removal is desired, a Dean-Stark trap can be fitted

between the flask and the condenser.

Charging the Flask: To the round-bottom flask, add cyclohexanecarboxylic acid (1.0 eq), n-

propanol (3.0 eq, to act as both reactant and solvent), and a catalytic amount of

concentrated sulfuric acid (approx. 5 mol%).

Reaction: Heat the mixture to a gentle reflux for 2-4 hours. The progress of the reaction can

be monitored by thin-layer chromatography (TLC).

Work-up:

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the separated organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification: Filter off the drying agent and remove the excess propanol and solvent under

reduced pressure using a rotary evaporator. The crude ester can then be purified by

fractional distillation to yield the final product.

Molecular Structure Elucidation
The confirmation of the molecular structure of propyl cyclohexanecarboxylate relies on a

combination of spectroscopic techniques, including Infrared (IR) Spectroscopy, Nuclear

Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).

Molecular Structure Diagram
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Caption: 2D chemical structure of propyl cyclohexanecarboxylate.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule. For propyl
cyclohexanecarboxylate, the spectrum is dominated by the ester group.
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Wavenumber
(cm⁻¹)

Vibration Type Intensity Significance

~1740 C=O stretch (ester) Strong

Confirms the

presence of the

carbonyl group in the

ester.[4]

1250–1050 C-O stretch (ester) Strong

Indicates the single

bond between the

carbonyl carbon and

the oxygen, and the

oxygen and the propyl

group.[4]

2850–2960 C-H stretch (alkane) Strong

Corresponds to the C-

H bonds in the

cyclohexane and

propyl moieties.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

molecule.

¹H NMR Spectroscopy: The proton NMR spectrum gives information on the different types of

protons and their neighboring environments.
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~4.0 Triplet 2H -O-CH₂-CH₂-CH₃

Methylene group

adjacent to the

electron-

withdrawing

ester oxygen,

deshielded.

~2.3 Multiplet 1H -CH-(C=O)-

Methine proton

on the

cyclohexane ring

attached to the

carbonyl group.

~1.65 Sextet 2H -O-CH₂-CH₂-CH₃

Methylene group

of the propyl

chain.

1.2–1.9 Multiplet 10H
Cyclohexane ring

protons

Protons on the

saturated

cyclohexane

ring.[4]

~0.9 Triplet 3H -CH₂-CH₃

Terminal methyl

group of the

propyl chain.

¹³C NMR Spectroscopy: The carbon NMR spectrum indicates the number of unique carbon

environments.
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Chemical Shift (δ, ppm) Carbon Assignment Rationale

~176 C=O
Ester carbonyl carbon, highly

deshielded.

~65 -O-CH₂-
Carbon adjacent to the ester

oxygen.

~43 CH-(C=O)

Methine carbon of the

cyclohexane ring attached to

the carbonyl.

25–30 Cyclohexane CH₂
Carbons of the cyclohexane

ring.

~22 -CH₂-CH₂-CH₃
Methylene carbon of the propyl

chain.

~10 -CH₃
Terminal methyl carbon of the

propyl chain.

Mass Spectrometry (MS)
Mass spectrometry provides information on the molecular weight and fragmentation pattern of

the molecule. The electron ionization (EI) mass spectrum would be expected to show:

Molecular Ion (M⁺): A peak at m/z = 170, corresponding to the molecular weight of the

compound.[1][2]

Key Fragments:

m/z = 127: Loss of the propyl group (•C₃H₇).

m/z = 111: Loss of the propoxy group (•OC₃H₇).

m/z = 83: Cyclohexyl cation, resulting from cleavage of the ester bond.

m/z = 43: Propyl cation (C₃H₇⁺).

Applications and Relevance

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.lookchem.com/ProductWholeProperty_LCPL486135.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-cyclohexanecarboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8786021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


While not a widely commercialized chemical, propyl cyclohexanecarboxylate and its analogs

serve as important intermediates and model compounds in several areas:

Pharmaceutical Intermediates: The cyclohexanecarboxylate scaffold is a precursor for

derivatives that have shown potential anticonvulsant and analgesic properties.[4]

Agrochemicals: Functionalized derivatives are explored in the synthesis of herbicides.[4]

Fragrance Industry: Esters of cyclohexanecarboxylic acid are sometimes used in the

formulation of fragrances.[4]

Conclusion
The molecular structure of propyl cyclohexanecarboxylate is well-defined by its constituent

functional groups: a cyclohexane ring and a propyl ester. Its synthesis is straightforward via

Fischer esterification, a robust and scalable method. The structural identity is unequivocally

confirmed through a combination of IR, NMR, and MS, which provide a complete picture of its

atomic connectivity and chemical environment. This guide provides the foundational technical

knowledge necessary for researchers to synthesize, characterize, and utilize this compound in

further developmental studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Propyl cyclohexanecarboxylate｜lookchem [lookchem.com]

2. Propyl cyclohexanecarboxylate | C10H18O2 | CID 81222 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. guidechem.com [guidechem.com]

4. Propyl cyclohexanecarboxylate (6739-34-0) for sale [vulcanchem.com]

5. propyl cyclohexanecarboxylate [webbook.nist.gov]

6. athabascau.ca [athabascau.ca]

7. chem.libretexts.org [chem.libretexts.org]

8. Fischer Esterification [organic-chemistry.org]

9. masterorganicchemistry.com [masterorganicchemistry.com]

To cite this document: BenchChem. [Propyl cyclohexanecarboxylate molecular structure].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8786021/docs#propyl-cyclohexanecarboxylate-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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